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Flammability and Physical Properties

The table below summarizes the key physical property related to flammability found in the search results:

Property Value Source

Flash Point 64.4 °C (148 °F) [1]

Boiling Point 160 - 162 °C @ 760 mmHg [1]

Physical Form Colorless clear liquid [1]

A flash point of 64.4 °C classifies 2-heptanol as a flammable liquid. It presents a fire risk, especially if

heated or used near ignition sources like hot plates or open flames.

Experimental Workflow for Safe Handling

The following diagram outlines a general workflow for safely handling flammable liquids like 2-heptanol in

a laboratory setting. This protocol is based on standard lab safety practices, as detailed handling procedures

for 2-heptanol specifically were not found in the search results.
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Core Safety Principles

Start: Plan Experiment
with 2-Heptanol

1. Risk Assessment

2. Prepare Engineering Controls

Prevent Vapor Accumulation

3. Select Personal
Protective Equipment (PPE)

Eliminate Ignition Sources

4. Safe Handling
During Experiment

5. Waste Disposal Prepare for Spills

End: Experiment Complete

Click to download full resolution via product page

Frequently Asked Questions

What is the flash point of 2-heptanol? The flash point is 64.4 °C (148 °F) [1]. This is a critical

parameter for assessing fire risk.
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Is 2-heptanol chiral? Yes. The 2-heptanol molecule has a chiral center (carbon-2 bonded to four

different groups) [2], meaning it exists as two non-superimposable mirror images (R and S

enantiomers). This property is important in pharmaceuticals and separations [3] [4].

Important Limitations and Next Steps

The search results lack comprehensive safety details such as:

GHS Hazard Pictograms
NFPA Fire Diamond Ratings
Personal Protective Equipment (PPE) requirements
Incompatible materials
Specific first-aid measures
Detailed storage conditions

For complete safety information, I recommend you:

Consult the Safety Data Sheet (SDS): Always obtain the most recent SDS from your chemical

supplier (e.g., Sigma-Aldrich, TCI) before working with 2-heptanol [1].
Follow Institutional Protocols: Adhere to the specific safety and waste disposal guidelines

established by your laboratory or organization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [2-Heptanol flammability safety handling precautions]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b560084#2-heptanol-

flammability-safety-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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